Cas no 2548981-80-0 (3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile)

3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine core substituted with a carbonitrile group and a piperidine-linked pyrimidine-pyrazole moiety. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold due to its ability to engage key binding interactions. The pyrimidine and pyrazole rings enhance selectivity and binding affinity, while the piperidine linker provides conformational flexibility. The carbonitrile group may further modulate electronic properties and solubility. Its well-defined synthetic route allows for scalable production, making it a promising intermediate for drug discovery targeting protein kinases or other biologically relevant pathways.
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile structure
2548981-80-0 structure
Product Name:3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
CAS No:2548981-80-0
MF:C18H18N8O
MW:362.388521671295
CID:5311647
PubChem ID:154883139
Update Time:2025-10-18

3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
    • AKOS040726662
    • 2548981-80-0
    • F6761-2820
    • 3-[4-[[5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinyl]oxy]-1-piperidinyl]-2-pyrazinecarbonitrile
    • Inchi: 1S/C18H18N8O/c1-25-12-14(11-24-25)13-9-22-18(23-10-13)27-15-2-6-26(7-3-15)17-16(8-19)20-4-5-21-17/h4-5,9-12,15H,2-3,6-7H2,1H3
    • InChI Key: MSCRFUJOWDJNIK-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC=CN=C1N1CCC(OC2=NC=C(C3=CN(C)N=C3)C=N2)CC1

Computed Properties

  • Exact Mass: 362.16035723g/mol
  • Monoisotopic Mass: 362.16035723g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 658.4±65.0 °C(Predicted)
  • pka: 1.73±0.10(Predicted)

3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6761-2820-2μmol
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
2μmol
$85.5 2023-09-07
Life Chemicals
F6761-2820-5μmol
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
5μmol
$94.5 2023-09-07
Life Chemicals
F6761-2820-10μmol
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
10μmol
$103.5 2023-09-07
Life Chemicals
F6761-2820-20μmol
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
20μmol
$118.5 2023-09-07
Life Chemicals
F6761-2820-1mg
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
1mg
$81.0 2023-09-07
Life Chemicals
F6761-2820-2mg
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
2mg
$88.5 2023-09-07
Life Chemicals
F6761-2820-3mg
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
3mg
$94.5 2023-09-07
Life Chemicals
F6761-2820-4mg
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
4mg
$99.0 2023-09-07
Life Chemicals
F6761-2820-5mg
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
5mg
$103.5 2023-09-07
Life Chemicals
F6761-2820-10mg
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
2548981-80-0
10mg
$118.5 2023-09-07

3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile Related Literature

Additional information on 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile

Comprehensive Overview of 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile (CAS No. 2548981-80-0)

The compound 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile (CAS No. 2548981-80-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a pyrazine-2-carbonitrile core and a piperidin-1-yl linkage, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile stands out due to its ability to modulate specific signaling pathways. This compound's pyrimidin-2-yloxy moiety is particularly noteworthy, as it enhances binding affinity to target proteins, a feature often explored in structure-activity relationship (SAR) studies. Such properties make it a valuable tool for understanding disease mechanisms and developing next-generation pharmaceuticals.

The synthesis of 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile involves multi-step organic reactions, including cross-coupling and nucleophilic substitution processes. These methods are widely discussed in academic and industrial research, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its CAS No. 2548981-80-0 serves as a critical identifier for researchers seeking to explore its properties or procure it for experimental purposes.

From a commercial perspective, the demand for kinase inhibitors and heterocyclic compounds like this one is on the rise, fueled by advancements in personalized medicine. The compound's 1-methyl-1H-pyrazol-4-yl group contributes to its metabolic stability, a key consideration in drug development. This attribute is frequently highlighted in discussions about ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a hot topic in pharmaceutical research.

Furthermore, the compound's potential applications extend beyond oncology. Its modular structure allows for derivatization, making it a versatile scaffold for designing new chemical entities (NCEs). This flexibility is particularly appealing in the context of drug repurposing, a strategy gaining traction due to its cost-effectiveness and accelerated development timelines. As such, 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile is a subject of ongoing investigation in both academic and industrial settings.

In summary, 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile (CAS No. 2548981-80-0) represents a cutting-edge compound with broad implications for drug discovery and development. Its structural complexity, combined with its potential therapeutic benefits, positions it as a focal point for future research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in addressing unmet medical needs.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.